Cas no 844694-84-4 (Deoxydonepezil)

• Product Name: Deoxydonepezil
• CAS No: 844694-84-4
• MF: C₂₄H₃₁NO₂
• MW: 365.508446931839
• CID: 847149
• PubChem ID: 23653045
• Update Time: 2024-10-26

Deoxydonepezil Chemical and Physical Properties

Names and Identifiers

• Donepezil impurity E
• 1-benzyl-4-[(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methyl]piperidine
• Deoxy Donepezil
• PIPERIDINE, 4-[(2,3-DIHYDRO-5,6-DIMETHOXY-1H-INDEN-2-YL)METHYL]-1-(PHENYLMETHYL)-
• Deoxydonepezil
• R1RR44GBEN
• 1-Benzyl-4-((5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methyl)piperidine
• Piperidine, 4-((2,3-dihydro-5,6-dimethoxy-1H-inden-2-yl)methyl)-1-(phenylmethyl)-
• Donepezil impurity, deoxydonepezil- [USP]
• PIP047
• Donepezil hydrochloride impurity, deoxydonepezil- [USP]
• 4-[(2,3-Dihydro-5,6-dimethoxy-1H-inden-2-yl)methyl]-1-(phenylmethyl)piperidine (ACI)
• 1-Benzyl-4-[(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methyl]piperidine; 4-[(2,3-Dihydro-5,6-dimethoxy-1H-inden-2-yl)methyl]-1-(phenylmethyl)piperidine
• Donepezil hydrochloride impurity, deoxydonepezil-(USP)
• CHEMBL486699
• Donepezil impurity, deoxydonepezil-(USP)
• DTXSID20233439
• SCHEMBL13605247
• 844694-84-4
• Deoxy Donepezil (hydrochloride)
• DTXCID70155930
• UNII-R1RR44GBEN
• Donepezil hydrochloride impurity, deoxydonepezil-[USP]
• Q27287675
• 2-[(1-benzylpiperidin-4-yl)methyl]-5,6-dimethoxyindane hydrochloride
• CHEMBL1187012
• BDBM50271226
• 1-BENZYL-4-((5,6-DIMETHOXYINDAN-2-YL)METHYL)PIPERIDINE
• Donepezil impurity, deoxydonepezil-[USP]

• Inchi： 1S/C24H31NO2/c1-26-23-15-21-13-20(14-22(21)16-24(23)27-2)12-18-8-10-25(11-9-18)17-19-6-4-3-5-7-19/h3-7,15-16,18,20H,8-14,17H2,1-2H3
• InChI Key： DUOWFFYJKGBOQB-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)CC(C2)CC1CCN(CC2C=CC=CC=2)CC1)OC

Computed Properties

• Exact Mass: 365.235479232g/mol
• Monoisotopic Mass: 365.235479232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 21.7